Cas no 69009-18-3 (3,4,4-Triethoxy-2-(4-methoxyphenyl)cyclobut-2-en-1-one)

3,4,4-Triethoxy-2-(4-methoxyphenyl)cyclobut-2-en-1-one structure
69009-18-3 structure
Product Name:3,4,4-Triethoxy-2-(4-methoxyphenyl)cyclobut-2-en-1-one
CAS No:69009-18-3
MF:C17H22O5
MW:306.353585720062
CID:2799140
PubChem ID:12466054
Update Time:2025-04-21

3,4,4-Triethoxy-2-(4-methoxyphenyl)cyclobut-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 3,4,4-Triethoxy-2-(4-methoxyphenyl)cyclobut-2-en-1-one
    • DTXSID30499362
    • 69009-18-3
    • Inchi: 1S/C17H22O5/c1-5-20-16-14(12-8-10-13(19-4)11-9-12)15(18)17(16,21-6-2)22-7-3/h8-11H,5-7H2,1-4H3
    • InChI Key: BVIZVMFZIJHBDN-UHFFFAOYSA-N
    • SMILES: O(CC)C1(C(C(C2C=CC(=CC=2)OC)=C1OCC)=O)OCC

Computed Properties

  • Exact Mass: 306.14672380Da
  • Monoisotopic Mass: 306.14672380Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 54Ų
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